Cas no 1790197-09-9 (2-(1,2-benzoxazol-3-yl)-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)acetamide)

• Product Name: 2-(1,2-benzoxazol-3-yl)-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)acetamide
• CAS No: 1790197-09-9
• MF: C₁₆H₁₇F₃N₂O₃
• MW: 342.312994718552
• CID: 5407681
• Update Time: 2025-05-20

2-(1,2-benzoxazol-3-yl)-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(Tetrahydro-2H-pyran-4-yl)-N-(2,2,2-trifluoroethyl)-1,2-benzisoxazole-3-acetamide
• 2-(1,2-benzoxazol-3-yl)-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)acetamide

• Inchi： 1S/C16H17F3N2O3/c17-16(18,19)10-21(11-5-7-23-8-6-11)15(22)9-13-12-3-1-2-4-14(12)24-20-13/h1-4,11H,5-10H2
• InChI Key： BSODYIRQVDTPQK-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC=C2)C(CC(N(C2CCOCC2)CC(F)(F)F)=O)=N1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 468.1±45.0 °C(Predicted)
• pka: -2.55±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 2-(1,2-benzoxazol-3-yl)-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)acetamide

Research Brief on 2-(1,2-benzoxazol-3-yl)-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)acetamide (CAS: 1790197-09-9)

Recent studies on the compound 2-(1,2-benzoxazol-3-yl)-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)acetamide (CAS: 1790197-09-9) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzoxazole and trifluoroethyl moieties, has demonstrated promising activity in targeting specific biological pathways, making it a subject of intense research interest.

The primary focus of recent investigations has been on the compound's mechanism of action and its efficacy in preclinical models. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding affinity with target proteins. Preliminary results suggest that the compound exhibits high selectivity and potency, particularly in modulating enzyme activity related to inflammatory and neurodegenerative diseases.

In addition to its therapeutic potential, the synthesis and optimization of 2-(1,2-benzoxazol-3-yl)-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)acetamide have been explored to improve its pharmacokinetic properties. Recent publications have reported successful modifications to enhance its bioavailability and reduce off-target effects, paving the way for further development into clinical candidates.

Despite these advancements, challenges remain in understanding the compound's long-term safety profile and its interactions with other biological systems. Ongoing studies are aimed at addressing these gaps through comprehensive in vitro and in vivo evaluations. The findings from these studies are expected to provide valuable insights into the compound's translational potential.

In conclusion, 2-(1,2-benzoxazol-3-yl)-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)acetamide represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and biological activity underscore the importance of continued research to fully exploit its therapeutic benefits.